Cas no 489427-37-4 (7-((1R,2S,3S)-3-Hydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)-5-oxocyclopentyl)heptanoic Acid)

• Product Name: 7-((1R,2S,3S)-3-Hydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)-5-oxocyclopentyl)heptanoic Acid
• CAS No: 489427-37-4
• MF: C₂₀H₃₄O₅
• MW: 354.48096704483
• CID: 4003310
• PubChem ID: 12041747
• Update Time: 2025-05-22

7-((1R,2S,3S)-3-Hydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)-5-oxocyclopentyl)heptanoic Acid Chemical and Physical Properties

Names and Identifiers

• Prost-13-en-1-oic acid, 11,15-dihydroxy-9-oxo-, (11b,12a,13E,15S)-
• 489427-37-4
• 7-((1R,2S,3S)-3-Hydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)-5-oxocyclopentyl)heptanoic Acid

• Inchi： 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-17,19,21,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17-,19-/m0/s1
• InChI Key： GMVPRGQOIOIIMI-HXJYNXCLSA-N
• SMILES： O[C@H]1CC([C@H](CCCCCCC(=O)O)[C@@H]1/C=C/[C@H](CCCCC)O)=O

Computed Properties

• Exact Mass: 354.24062418Da
• Monoisotopic Mass: 354.24062418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.8Ų

Additional information on 7-((1R,2S,3S)-3-Hydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)-5-oxocyclopentyl)heptanoic Acid

7-((1R,2S,3S)-3-Hydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)-5-oxocyclopentyl)heptanoic Acid: A Comprehensive Overview

The compound with CAS No. 489427-37-4, known as 7-((1R,2S,3S)-3-Hydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)-5-oxocyclopentyl)heptanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex stereochemistry and unique structural features, which make it a subject of interest for researchers exploring novel therapeutic agents and bioactive molecules.

7-((1R,2S,3S)-3-Hydroxy... is a derivative of a cyclopentane ring system with multiple functional groups, including hydroxyl and ketone groups. The molecule's structure is notable for its stereochemical complexity, with specific configurations at the 1R, 2S, and 3S positions of the cyclopentane ring. This stereochemistry plays a crucial role in determining the compound's biological activity and its potential applications in drug design.

Recent studies have highlighted the importance of (S,E)-3-hydroxyoct-1-enyl groups in modulating the pharmacokinetic properties of bioactive molecules. The presence of this group in 7-(...) suggests that the compound may exhibit enhanced bioavailability and stability when administered in vivo. Furthermore, the heptanoic acid moiety at the terminal position of the molecule contributes to its hydrophobicity, which could be advantageous for targeting specific biological pathways.

From a synthetic perspective, the construction of 7-(...) represents a significant challenge due to the need for precise stereocontrol during its synthesis. Researchers have employed advanced methodologies, including asymmetric catalysis and enantioselective reactions, to achieve the desired stereochemical outcomes. These efforts have not only advanced our understanding of complex molecule synthesis but also opened new avenues for the development of enantiopure compounds with potential therapeutic applications.

The biological activity of 7-(...) has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent activity against various disease targets, including inflammatory conditions and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a promising candidate for drug development programs targeting these indications.

In terms of applications, 7-(...) has shown potential as a lead compound for the development of novel therapeutics. Its unique structure allows for further chemical modification to optimize its pharmacokinetic and pharmacodynamic properties. Researchers are actively exploring strategies to enhance its efficacy while minimizing off-target effects, which could pave the way for its clinical translation.

From an analytical standpoint, the characterization of 7-(...) has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided critical insights into the compound's molecular structure and purity, ensuring its reliability as a research tool and potential drug candidate.

In conclusion, 7-(...) represents a cutting-edge advancement in organic chemistry with significant implications for drug discovery and development. Its complex structure, coupled with its promising biological activity, positions it as a key player in the pursuit of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to our understanding of bioactive molecules and their applications in medicine.